Cas no 5100-34-5 (Ethyl 3-isocyanatopropionate)

• Product Name: Ethyl 3-isocyanatopropionate
• CAS No: 5100-34-5
• Molecular Formula: C₆H₉NO₃
• Molecular Weight: 143.14056
• MDL: MFCD00078461
• CID: 85222
• PubChem ID: 24871592

Ethyl 3-isocyanatopropionate Properties

Names and Identifiers

• Ethyl 3-isocyanatopropionate
• Ethyl 3-isocyanatopropanoate
• 5100-34-5
• ethyl N-(oxomethylidene)-beta-alaninate
• ethyl-3-isocyanatopropionate
• EN300-6498785
• Ethyl 3-isocyanatopropionate, 98%
• (1-ethoxycarbonyl)-ethylisocyanate
• FT-0626031
• ethyl-3-isocyanato-propionate
• ETHYL N-(OXOMETHYLENE)-BETA-ALANINATE
• ethyl 3-isocyanato-propionate
• GEO-01357
• 3-ISOCYANATOPROPIONIC ACID ETHYL ESTER
• AKOS005171110
• ethyl3-isocyanatopropanoate
• DTXSID50369871
• XBSGYVHOINMTIM-UHFFFAOYSA-N
• 3-isocyanato-propionic acid ethyl ester
• VS-14357
• AB03009
• SCHEMBL48378
• Propanoic acid, 3-isocyanato-, ethyl ester
• A828389
• ethyl 3-isocyanatopropion-ate
• MFCD00078461
• DB-309608
• STK502573
• ALBB-003053
• BBL037671
• DB-051876

• MDL： MFCD00078461
• InChIKey： XBSGYVHOINMTIM-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9NO3/c1-2-10-6(9)3-4-7-5-8/h2-4H2,1H3
• SMILES： CCOC(=O)CCN=C=O
• BRN： 1705618

Computed Properties

• Exact Mass: 143.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 143.058
• Heavy Atom Count: 10
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55.7A^2

Experimental Properties

• LogP: 0.27540
• PSA: 55.73000
• Refractive Index: n20/D 1.429(lit.)
• Water Partition Coefficient: Not miscible with water.
• Boiling Point: 68 °C/3 mmHg(lit.)
• Melting Point: Not available
• Vapor Pressure: 0.5±0.4 mmHg at 25°C
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Color/Form: colorless liquid
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive
• Density: 1.087 g/mL at 25 °C(lit.)

Ethyl 3-isocyanatopropionate Security Information

• Symbol:
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S37/39
• Packing Group：III
• Risk Phrases：R20/21/22
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2206
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

Ethyl 3-isocyanatopropionate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates